Cas no 2734779-20-3 ((2-(benzyloxy)-3-chloro-5-fluorophenyl)methanol)

• Product Name: (2-(benzyloxy)-3-chloro-5-fluorophenyl)methanol
• CAS No: 2734779-20-3
• MF: C₁₄H₁₂ClFO₂
• MW: 266.70
• CID: 5079788
• Update Time: 2025-10-28

(2-(benzyloxy)-3-chloro-5-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-(benzyloxy)-3-chloro-5-fluorophenyl)methanol

• Inchi： 1S/C14H12ClFO2/c15-13-7-12(16)6-11(8-17)14(13)18-9-10-4-2-1-3-5-10/h1-7,17H,8-9H2
• InChI Key： GREIGBSQJFFXQN-UHFFFAOYSA-N
• SMILES： C1(=CC(=C(C(=C1)Cl)OCC1=CC=CC=C1)CO)F

Additional information on (2-(benzyloxy)-3-chloro-5-fluorophenyl)methanol

Introduction to (2-(benzyloxy)-3-chloro-5-fluorophenyl)methanol (CAS No. 2734779-20-3)

(2-(benzyloxy)-3-chloro-5-fluorophenyl)methanol, identified by the CAS registry number 2734779-20-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention in recent years due to its unique structural properties and potential for use in advanced chemical synthesis and drug development. The molecule consists of a phenol derivative with a benzyloxy group at position 2, a chlorine atom at position 3, and a fluorine atom at position 5, along with a methanol group attached to the phenyl ring. Its structure makes it an interesting candidate for exploring novel chemical reactions and material properties.

The synthesis of (2-(benzyloxy)-3-chloro-5-fluorophenyl)methanol involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses of this compound, reducing environmental impact while maintaining product quality. Researchers have explored various strategies, including nucleophilic aromatic substitution and coupling reactions, to construct the molecule's complex framework.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. The presence of multiple functional groups—such as the benzyloxy, chlorine, fluorine, and methanol groups—provides ample opportunities for further chemical modification. These modifications can lead to derivatives with enhanced bioactivity or improved pharmacokinetic profiles, making them valuable candidates for therapeutic agents targeting various diseases.

In addition to its role in pharmaceuticals, (2-(benzyloxy)-3-chloro-5-fluorophenyl)methanol has shown promise in materials science. Its aromatic structure and functional groups make it suitable for use in the development of advanced materials, such as high-performance polymers or optoelectronic devices. Recent studies have demonstrated that derivatives of this compound can exhibit unique electronic properties, which could be exploited in next-generation electronic materials.

The study of (2-(benzyloxy)-3-chloro-5-fluorophenyl)methanol has also contributed to our understanding of molecular recognition and supramolecular chemistry. Its ability to form specific interactions with other molecules makes it a valuable tool for investigating non-covalent bonding mechanisms and self-assembling systems. This knowledge is crucial for designing new materials with tailored properties for applications ranging from sensors to drug delivery systems.

Furthermore, the compound's reactivity has been extensively studied under various conditions. Researchers have reported that the benzyloxy group can act as a directing group in electrophilic aromatic substitution reactions, facilitating the introduction of additional functional groups onto the phenyl ring. This reactivity has opened up new avenues for synthesizing complex molecules with multiple functionalities.

In terms of environmental considerations, recent studies have focused on the biodegradation and toxicity profiles of (2-(benzyloxy)-3-chloro-5-fluorophenyl)methanol. Understanding its environmental impact is essential for ensuring sustainable practices in its production and application. Findings indicate that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment.

The integration of computational chemistry tools has also played a pivotal role in advancing our understanding of this compound's properties. Quantum mechanical calculations and molecular modeling studies have provided insights into its electronic structure, reactivity, and potential interactions with biological systems. These computational approaches complement experimental studies, enabling researchers to predict and optimize the compound's behavior before conducting physical experiments.

In conclusion, (2-(benzyloxy)-3-chloro-5-fluorophenyl)methanol (CAS No. 2734779-20-3) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing chemical synthesis, drug discovery, materials science, and environmental studies. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.